Cas no 1545825-31-7 (2-(Azetidin-3-yloxy)ethan-1-amine)

• Product Name: 2-(Azetidin-3-yloxy)ethan-1-amine
• CAS No: 1545825-31-7
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD28639654
• CID: 5683336
• PubChem ID: 84038487
• Update Time: 2025-11-01

2-(Azetidin-3-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2527852
• 2-(azetidin-3-yloxy)ethan-1-amine
• 1545825-31-7
• 2-(Azetidin-3-yloxy)ethan-1-amine

• MDL： MFCD28639654
• Inchi： 1S/C5H12N2O/c6-1-2-8-5-3-7-4-5/h5,7H,1-4,6H2
• InChI Key： RGXPVNZKTORSBM-UHFFFAOYSA-N
• SMILES： O(CCN)C1CNC1

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 63.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(Azetidin-3-yloxy)ethan-1-amine

Introduction to 2-(Azetidin-3-yloxy)ethan-1-amine (CAS No: 1545825-31-7)

2-(Azetidin-3-yloxy)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1545825-31-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound features an azetidine ring linked to an ethylene oxide moiety, which introduces a versatile nucleophilic center for further functionalization. Such structural motifs are increasingly explored in drug design, leveraging their ability to modulate biological targets with high specificity.

The azetidine scaffold, a five-membered saturated heterocycle, is known for its stability and adaptability in molecular frameworks. Its incorporation into pharmaceutical candidates can enhance binding affinity and metabolic stability, key factors in drug development. In recent years, 2-(Azetidin-3-yloxy)ethan-1-amine has been studied for its role as an intermediate in synthesizing more complex molecules. The presence of both an amine and an ether group provides multiple reaction sites, enabling diverse chemical transformations that can lead to the discovery of new bioactive compounds.

Recent advancements in computational chemistry have highlighted the importance of 2-(Azetidin-3-yloxy)ethan-1-amine in virtual screening campaigns. Its molecular structure allows for effective interactions with biological targets such as enzymes and receptors, making it a valuable candidate for structure-based drug design. Researchers have employed molecular docking studies to evaluate its binding potential with various therapeutic targets, including those implicated in inflammatory diseases and cancer. These studies suggest that modifications to the azetidin-3-yloxy moiety could enhance pharmacological activity while minimizing off-target effects.

In the context of medicinal chemistry, the synthesis of 2-(Azetidin-3-yloxy)ethan-1-amine has been optimized using modern catalytic methods. Transition metal-catalyzed reactions have enabled efficient construction of the azetidine ring, while protecting group strategies have facilitated selective functionalization. The compound’s reactivity also makes it a useful building block for peptidomimetics, where its cyclic structure can mimic natural peptides without triggering immune responses. This approach is particularly relevant in the development of protease inhibitors and other enzyme-targeting agents.

The pharmacokinetic properties of 2-(Azetidin-3-yloxy)ethan-1-amine are another area of active investigation. Preclinical studies have assessed its solubility, bioavailability, and metabolic pathways, providing insights into its potential as a lead compound. The ether linkage contributes to favorable solubility characteristics, while the amine group offers opportunities for further derivatization to improve pharmacokinetic profiles. Such attributes are critical for advancing candidates into clinical trials and ensuring their efficacy in vivo.

Emerging research also explores the role of 2-(Azetidin-3-yloxy)ethan-1-amine in polymer chemistry and material science. Its ability to undergo polymerization reactions makes it a candidate for developing biodegradable polymers with pharmaceutical applications. These materials could serve as drug delivery systems, offering controlled release profiles that enhance therapeutic outcomes. Additionally, the compound’s compatibility with green chemistry principles aligns with global efforts to reduce hazardous waste in synthetic processes.

The future directions for 2-(Azetidin-3-yloxy)ethan-1-amine research include exploring its potential in nanomedicine and targeted therapies. Its molecular size and functional groups make it suitable for conjugation with nanoparticles or antibodies, enabling site-specific drug delivery. Such innovations could revolutionize treatments for diseases like cancer by minimizing systemic side effects and improving patient outcomes. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions.

In summary, 2-(Azetidin-3-yloxy)ethan-1-amine (CAS No: 1545825-31-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery, material science, and nanotechnology. As computational methods continue to advance, the potential applications of this molecule will expand, offering new avenues for therapeutic innovation.